Regioisomeric Differentiation: 3-Ethyl-1-methyl vs. 1-Ethyl-3-methyl Substitution Pattern
The target compound (3-ethyl-1-methyl) and its regioisomer (1-ethyl-3-methyl, CAS 1482944-06-8) are constitutional isomers with identical molecular formula (C13H17N3O) and molecular weight (231.29 g/mol) but a swapped alkyl substitution pattern on the pyrazole ring . The regioisomer places the ethyl group on N1 and the methyl group on C3, whereas the target places ethyl on C3 and methyl on N1. In pyrazole-derived kinase inhibitors, the N1 vs. C3 substitution pattern has been shown to control kinase selectivity and cellular potency through altered hinge-region binding and differential conformational bias [1]. Procurement of the incorrect regioisomer therefore invalidates SAR continuity.
| Evidence Dimension | Pyrazole ring alkyl substitution topology |
|---|---|
| Target Compound Data | 3-Ethyl, 1-Methyl (CAS 1491916-50-7); MW 231.29; molecular formula C13H17N3O |
| Comparator Or Baseline | 1-Ethyl, 3-Methyl (CAS 1482944-06-8); MW 231.29; molecular formula C13H17N3O |
| Quantified Difference | Identical MW and formula; differentiated solely by pyrazole ring substitution pattern (positional isomerism). InChI Key: Target = QMTCQCVSZACXJI-UHFFFAOYSA-N; Regioisomer = PUCWHUUAYOKICZ-UHFFFAOYSA-N . |
| Conditions | Structural identity verified by InChI Key, molecular weight, and CAS registry number. |
Why This Matters
Using the wrong regioisomer in a synthesis or biological assay yields structurally distinct final products and confounds SAR interpretation.
- [1] Tripathy R, McHugh RJ, Ghose AK, Ott GR, Angeles TS, Albom MS, Huang Z, Aimone LD, Cheng M, Dorsey BD. Pyrazolone-based anaplastic lymphoma kinase (ALK) inhibitors: control of selectivity by a benzyloxy group. Bioorg Med Chem Lett. 2011 Dec 15;21(24):7261-4. doi: 10.1016/j.bmcl.2011.10.055. View Source
